![molecular formula C25H20N2O3S B2981821 (E)-2-(4-(naphthalen-1-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile CAS No. 683250-86-4](/img/structure/B2981821.png)
(E)-2-(4-(naphthalen-1-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile
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Description
(E)-2-(4-(naphthalen-1-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile, also known as NT3, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. NT3 belongs to the family of acrylonitrile derivatives and has been synthesized using various methods.
Scientific Research Applications
Materials Science and Organic Synthesis
Compounds similar to "(E)-2-(4-(naphthalen-1-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile" have been explored for their utility in materials science, particularly in the development of organic light-emitting diodes (OLEDs) and as intermediates in organic synthesis. For instance, organotin compounds derived from Schiff bases have been synthesized and characterized for their application in OLEDs, highlighting the potential of naphthalene derivatives in advanced materials (García-López et al., 2014).
Photophysical Properties
The synthesis and photophysical characterization of compounds related to naphthalene derivatives underscore their significance in the study of luminescent materials. Such compounds exhibit unique properties like large Stokes shifts, making them suitable for applications in fluorescent probes and sensors (Zhang et al., 2014).
Biological Activities
Although the request specifically excludes information related to drug use, dosage, and side effects, it's worth noting that naphthalene derivatives have been investigated for their biological properties. For example, novel trimethoxyphenyl-derived chalcone-benzimidazolium salts, bearing structural similarity to the compound of interest, have shown anticancer activities. These compounds' ability to induce cell-cycle arrest and apoptosis in cancer cells indicates the potential biomedical applications of related naphthalene derivatives (Yang et al., 2019).
properties
IUPAC Name |
(E)-2-(4-naphthalen-1-yl-1,3-thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N2O3S/c1-28-22-12-16(13-23(29-2)24(22)30-3)11-18(14-26)25-27-21(15-31-25)20-10-6-8-17-7-4-5-9-19(17)20/h4-13,15H,1-3H3/b18-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSBLCNLNYVKFSD-WOJGMQOQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C=C(C#N)C2=NC(=CS2)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)/C=C(\C#N)/C2=NC(=CS2)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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